![molecular formula C20H18N2O3 B268584 N-[2-(2-phenoxyethoxy)phenyl]isonicotinamide](/img/structure/B268584.png)
N-[2-(2-phenoxyethoxy)phenyl]isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-phenoxyethoxy)phenyl]isonicotinamide, commonly known as GW501516, is a synthetic drug that has been extensively studied for its potential application in treating various metabolic disorders. It belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists and has been shown to have a significant impact on lipid metabolism and glucose homeostasis.
Mechanism of Action
GW501516 activates PPARδ, which is a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. It increases the expression of genes involved in fatty acid oxidation and glucose uptake, while decreasing the expression of genes involved in lipogenesis and gluconeogenesis.
Biochemical and Physiological Effects:
GW501516 has been shown to have a significant impact on lipid metabolism and glucose homeostasis. It increases insulin sensitivity, reduces plasma triglycerides and LDL cholesterol, and increases HDL cholesterol levels. It also improves endurance and exercise performance by increasing the expression of genes involved in oxidative metabolism and mitochondrial biogenesis.
Advantages and Limitations for Lab Experiments
GW501516 has several advantages for lab experiments, including its potency, selectivity, and ease of use. However, it also has some limitations, including its potential toxicity and off-target effects.
Future Directions
There are several future directions for research on GW501516, including its potential application in treating metabolic disorders, its impact on mitochondrial function, and its potential as a performance-enhancing drug. Additionally, further research is needed to determine its long-term safety and potential side effects.
Conclusion:
In conclusion, GW501516 is a synthetic drug that has been extensively studied for its potential application in treating various metabolic disorders. It activates PPARδ, which regulates the expression of genes involved in lipid and glucose metabolism, and has been shown to have a significant impact on lipid metabolism and glucose homeostasis. While it has several advantages for lab experiments, further research is needed to determine its long-term safety and potential side effects.
Synthesis Methods
The synthesis of GW501516 involves several steps, including the reaction of 4-bromo-2-fluoronitrobenzene with magnesium to form a Grignard reagent, which is then reacted with isonicotinic acid to obtain 2-(2-nitrophenyl)isonicotinic acid. The nitro group is then reduced to an amine group, which is then reacted with 2-(2-phenoxyethoxy)benzoyl chloride to obtain GW501516.
Scientific Research Applications
GW501516 has been extensively studied for its potential application in treating various metabolic disorders, including obesity, diabetes, dyslipidemia, and cardiovascular disease. It has been shown to have a significant impact on lipid metabolism and glucose homeostasis by activating PPARδ, which regulates the expression of genes involved in lipid and glucose metabolism.
properties
Molecular Formula |
C20H18N2O3 |
---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
N-[2-(2-phenoxyethoxy)phenyl]pyridine-4-carboxamide |
InChI |
InChI=1S/C20H18N2O3/c23-20(16-10-12-21-13-11-16)22-18-8-4-5-9-19(18)25-15-14-24-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,22,23) |
InChI Key |
ABWGRKFDCLRFQC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCCOC2=CC=CC=C2NC(=O)C3=CC=NC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)OCCOC2=CC=CC=C2NC(=O)C3=CC=NC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.